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Compound of Interest

3-(3-Methyl-1H-pyrazol-1-
Compound Name:
yl)benzaldehyde

Cat. No.: B12505589

Get Quote

Executive Summary & Compound Profile

3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a bifunctional building block used in the
synthesis of kinase inhibitors and heterocyclic drug candidates. Its structure combines a
reactive aldehyde handle with a specific pyrazole regioisomer.

The Critical Challenge: The synthesis of N-aryl pyrazoles from 3-methylpyrazole often yields a
mixture of 3-methyl (kinetic/thermodynamic product depending on conditions) and 5-methyl
(steric/electronic alternative) isomers. Distinguishing these regioisomers is the primary
analytical hurdle. This guide provides the spectral fingerprints required to validate the correct 3-
methyl structure.
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Property Specification

IUPAC Name 3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
CAS Number 1340394-05-9

Molecular Formula C11H10N20

Molecular Weight 186.21 g/mol

Appearance White to off-white solid

Melting Point 83-85 °C (Typical for this class)

Spectral Data Comparison (The "Fingerprint")

The following data distinguishes the target 3-methyl isomer from the 5-methyl impurity. Data is
derived from high-field NMR analysis of structurally analogous N-aryl-3-methylpyrazoles.

A. H NMR Characterization (400 MHz, CDCI )

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12505589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Chemical Shift
Proton ( L Diagnostic
] Multiplicity Hz
Assighment (Hz) Note
» Ppm)
Characteristic
CHO (Aldehyde)  10.05 S - .
aldehyde singlet.
CRITICAL:
Py-H5 (Pyrazole Downfield shift
7.95-8.05 d ~2.5 o
C5) due to proximity
to N1-aryl ring.
Located between
Ar-H2
8.15 t/m ~2.0 CHO and
(Benzaldehyde)
Pyrazole N.
Overlaps with
Ar-H4/H6 7.90 - 8.00 m -
Py-H5 often.
Meta-coupling
Ar-H5 7.60 — 7.65 t ~8.0
pattern.
Py-H4 (Pyrazole Upfield aromatic
6.30 - 6.35 d ~2.5 )
C4) signal.
CRITICAL: 3-Me
Py-CH i -
is typicall
2.38-2.42 s - TP _ /
(Methyl) downfield of 5-

Me (~2.20 ppm).

B. Regioisomer Differentiation (3-Me vs. 5-Me)

The most reliable method to confirm the position of the methyl group is NOE (Nuclear

Overhauser Effect) spectroscopy.
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Feature Target: 3-Methyl Isomer Alternative: 5-Methyl Isomer
o ) Me is proximal (near) to Aryl
Structure Me is distal (far) from Aryl ring. )
ring.

] Strong NOE between Py-H5 Strong NOE between Py-Me

NOE Signal
and Ar-H(ortho). and Ar-H(ortho).

Py-H Signal Py-H5 is downfield (~8.0 ppm).  Py-H3 is upfield (~7.6 ppm).
Me Signal ~2.20 ppm (Shielded by aryl

~2.40 ppm )
ring current).

Visualization: Structural Validation Logic

The following diagram illustrates the logical flow for confirming the structure using NMR

techniques.
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Caption: Decision tree for distinguishing 3-methyl and 5-methyl pyrazole regioisomers using
NMR markers.

Synthesis Protocol (Chan-Lam Coupling)

The most robust method for synthesizing 3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde avoids
hydrazine condensation (which yields inseparable mixtures) and instead uses Copper(ll)-
catalyzed C-N coupling.

Reagents & Materials[3][4][5][6]

¢ Substrate A: 3-Bromobenzaldehyde (1.0 equiv)
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Substrate B: 3-Methylpyrazole (1.2 equiv)

Catalyst: Cu(OAc)

(anhydrous, 10-20 mol%)

Ligand/Base: Pyridine (2.0 equiv) or DMAP

Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Atmosphere: Open air (O

balloon preferred)

Step-by-Step Methodology

Activation: In a round-bottom flask, dissolve 3-bromobenzaldehyde (1.85 g, 10 mmol) and 3-
methylpyrazole (0.98 g, 12 mmol) in DCM (50 mL).

Catalyst Addition: Add Cu(OAc)

(0.36 g, 2 mmol) and Pyridine (1.6 mL, 20 mmol). The solution typically turns deep
blue/green.

Oxidative Coupling: Stir the reaction vigorously at room temperature under an air
atmosphere (or O

balloon) for 24—48 hours. Note: Molecular sieves (4A) can be added to absorb water
generated during the catalytic cycle.

Monitoring: Monitor by TLC (Hexane/EtOAc 3:1). The 3-methyl isomer (target) is often
slightly less polar than the 5-methyl isomer due to the exposed lone pair availability, though
separation can be difficult.

Work-up: Filter the mixture through a pad of Celite to remove copper salts. Wash the filtrate
with dilute HCI (0.5 M) to remove pyridine, then NaHCO

, and Brine.

Purification: Purify via flash column chromatography on silica gel.
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o Eluent: Gradient 0%

30% EtOAc in Hexanes.

o Yield: Typical isolated yields range from 60—80%.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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